An In-depth Technical Guide to 3-Methyl-4-(trifluoromethyl)benzaldehyde: Properties, Synthesis, and Applications
An In-depth Technical Guide to 3-Methyl-4-(trifluoromethyl)benzaldehyde: Properties, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals
Abstract
This technical guide provides a comprehensive overview of 3-Methyl-4-(trifluoromethyl)benzaldehyde, a key aromatic aldehyde in organic synthesis and medicinal chemistry. The document details its fundamental physicochemical properties, including its molecular weight and exact mass, and explores its synthesis, spectroscopic characterization, and significant applications in drug discovery and development. The unique combination of the methyl and trifluoromethyl groups on the benzaldehyde scaffold imparts specific electronic and steric properties, making it a valuable building block for creating novel therapeutic agents. This guide serves as a critical resource for researchers and professionals engaged in the design and synthesis of complex organic molecules.
Core Physicochemical Properties
3-Methyl-4-(trifluoromethyl)benzaldehyde is a substituted aromatic aldehyde with the chemical formula C₉H₇F₃O.[1] The presence of both an electron-donating methyl group and a strongly electron-withdrawing trifluoromethyl group creates a unique electronic environment within the molecule, influencing its reactivity and physicochemical characteristics.
| Property | Value | Source |
| Molecular Formula | C₉H₇F₃O | [1] |
| Molecular Weight | 188.15 g/mol | [1] |
| Exact Mass | 188.04488 u | Calculated |
| CAS Number | 951232-01-2 | [1] |
Note: The closely related isomer, 4-Methyl-3-(trifluoromethyl)benzaldehyde (CAS No. 93249-45-7), shares the same molecular weight and formula.[2]
The Strategic Importance of the Trifluoromethyl Group in Drug Design
The trifluoromethyl (-CF₃) group is a cornerstone in modern medicinal chemistry due to its profound impact on a molecule's pharmacokinetic and pharmacodynamic properties.[3] Its high electronegativity and steric bulk can significantly enhance:
-
Metabolic Stability: The strong carbon-fluorine bonds are resistant to metabolic degradation, increasing the in vivo half-life of a drug candidate.
-
Lipophilicity: The -CF₃ group increases the molecule's ability to permeate biological membranes.
-
Binding Affinity: The electron-withdrawing nature of the group can modulate the electronic properties of a molecule, leading to stronger interactions with biological targets.[3]
The strategic placement of the -CF₃ group, as seen in 3-Methyl-4-(trifluoromethyl)benzaldehyde, makes this compound a highly sought-after intermediate in the synthesis of novel pharmaceuticals.
Synthesis of Trifluoromethylated Benzaldehydes
General Synthetic Strategies
Common approaches to synthesizing trifluoromethylated benzaldehydes include:
-
Oxidation of Benzyl Alcohols: A prevalent method involves the oxidation of the corresponding trifluoromethylated benzyl alcohol. This is a reliable and often high-yielding transformation.[4]
-
Formylation of Fluorinated Benzene Derivatives: Techniques like the Vilsmeier-Haack reaction can be employed to introduce an aldehyde group onto a trifluoromethylated benzene ring.[4]
-
From Trichloromethyl Intermediates: Industrial-scale synthesis often involves the fluorination of trichloromethyl precursors followed by hydrolysis to yield the benzaldehyde.[5][6][7]
Illustrative Synthetic Workflow
The following diagram illustrates a generalized synthetic pathway for producing a trifluoromethylated benzaldehyde, which can be adapted for 3-Methyl-4-(trifluoromethyl)benzaldehyde.
Caption: Generalized workflow for the synthesis of trifluoromethylated benzaldehydes.
Spectroscopic Characterization
While specific spectra for 3-Methyl-4-(trifluoromethyl)benzaldehyde are not publicly available, data from its isomers, such as 4-(trifluoromethyl)benzaldehyde, provide valuable insights into the expected spectral features.
Nuclear Magnetic Resonance (NMR) Spectroscopy
-
¹H NMR: The proton NMR spectrum would be expected to show signals for the aldehydic proton (around 10 ppm), aromatic protons (in the 7-8 ppm region), and the methyl protons (around 2.5 ppm).
-
¹³C NMR: The carbon NMR would feature a signal for the carbonyl carbon (around 190 ppm), aromatic carbons, the carbon of the trifluoromethyl group (as a quartet due to C-F coupling), and the methyl carbon.
-
¹⁹F NMR: The fluorine NMR spectrum is a powerful tool for characterizing trifluoromethylated compounds and would show a singlet for the -CF₃ group.
Mass Spectrometry (MS)
The mass spectrum would exhibit a molecular ion peak corresponding to the exact mass of the molecule. Fragmentation patterns would likely involve the loss of the formyl group and other characteristic cleavages.
Applications in Medicinal Chemistry and Drug Discovery
Trifluoromethyl-substituted benzaldehydes are crucial intermediates in the synthesis of a wide range of biologically active molecules.[3] Their utility spans various therapeutic areas, including:
-
Oncology: As precursors to potent antitumor agents.[3]
-
Inflammation and Pain: Incorporated into molecules designed as anti-inflammatory and analgesic drugs.[3]
-
Central Nervous System (CNS) Disorders: Used in the synthesis of compounds targeting CNS pathways.
The specific substitution pattern of 3-Methyl-4-(trifluoromethyl)benzaldehyde offers a unique scaffold for chemists to explore novel chemical space and develop next-generation therapeutics.
Conclusion
3-Methyl-4-(trifluoromethyl)benzaldehyde is a valuable and versatile building block for chemical synthesis, particularly in the realm of drug discovery. Its distinct structural features, arising from the interplay of the methyl and trifluoromethyl groups, provide a platform for the development of novel molecules with enhanced biological activity and improved pharmacokinetic profiles. This guide has provided a foundational understanding of its properties, synthesis, and potential applications, highlighting its significance for researchers and scientists in the pharmaceutical and chemical industries.
References
- SRF Limited. (2019). An improved process for preparation of trifluoromethylbenzaldehydes and intermediates thereof.
-
SRF Limited. (2019). AN IMPROVED PROCESS FOR PREPARATION OF TRIFLUOROMETHYLBENZALDEHYDES AND INTERMEDIATES THEREOF. European Patent Office. [Link]
-
SRF Limited. (2023). AN IMPROVED PROCESS FOR PREPARATION OF TRIFLUOROMETHYLBENZALDEHYDES AND INTERMEDIATES THEREOF. European Patent Office. [Link]
- Ningbo Inno Pharmchem Co.,Ltd. (2016). A kind of preparation method of p-trifluoromethyl benzaldehyde.
-
Wikipedia. 4-Trifluoromethylbenzaldehyde. [Link]
-
National Institute of Standards and Technology. Benzaldehyde, 4-(trifluoromethyl)-. [Link]
- Pfizer Inc. (2007). Process for the preparation of 3,5-bis (trifluoromethyl)-n-methylbenzylamine.
-
Tomasselli, A. G., et al. (1993). Spectroscopic properties of the states of pig pancreatic phospholipase A2 at interfaces and their possible molecular origin. Biochemistry, 32(44), 11838–11846. [Link]
-
Demchenko, A. M., et al. (2024). Synthesis, Spectral Characteristics, and Molecular Structure of N-(2,2,2-Trichloro-1-((4-phenylthiazol-2-yl)amino)ethyl)carboxamides. MDPI. [Link]
-
Staicu, A., et al. (2018). Spectral Properties of Some Molecular Solutions. ResearchGate. [Link]
-
European Synchrotron Radiation Facility. ID23-2 Summary. [Link]
Sources
- 1. 3-Methyl-4-(trifluoromethyl)benzaldehyde | [frontierspecialtychemicals.com]
- 2. 4-METHYL-3-(TRIFLUOROMETHYL)BENZALDEHYDE | 93249-45-7 [sigmaaldrich.com]
- 3. pdf.benchchem.com [pdf.benchchem.com]
- 4. nbinno.com [nbinno.com]
- 5. WO2019049173A1 - An improved process for preparation of trifluoromethylbenzaldehydes and intermediates thereof - Google Patents [patents.google.com]
- 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
- 7. data.epo.org [data.epo.org]
